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Compound of Interest

Compound Name: Isonicotinamide-d4

Cat. No.: B032610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

A Certificate of Analysis (CoA) is a critical document that provides a detailed summary of the

quality and purity of a specific batch of a chemical compound. For researchers and

professionals in drug development, understanding the components of a CoA for a deuterated

compound like Isonicotinamide-d4 is essential for ensuring the accuracy and reproducibility of

their work. Isonicotinamide-d4 is the deuterated form of Isonicotinamide, where four hydrogen

atoms have been replaced by deuterium. This isotopic labeling makes it a valuable internal

standard in quantitative analyses using mass spectrometry.[1][2]

This technical guide provides an in-depth overview of the information typically found in a

Certificate of Analysis for Isonicotinamide-d4, including representative data and detailed

experimental protocols.

Product Information
A CoA for Isonicotinamide-d4 will begin with fundamental identification details.[3] This section

typically includes:

Chemical Name: Isonicotinamide-d4[3]

Synonyms: Isonicotinamide-2,3,5,6-d4, 4-Pyridinecarboxamide-d4[3]

CAS Number: 1219799-40-2[3][4][5]
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Molecular Formula: C₆H₂D₄N₂O[3][6]

Molecular Weight: 126.15 g/mol [3][6]

Lot or Batch Number: A unique identifier for the specific batch of the product.[3]

Quantitative Data Summary
The core of the CoA is the presentation of analytical results. The following table summarizes

the typical quantitative data for a batch of Isonicotinamide-d4.

Test Specification Result

Appearance White to Off-White Solid Conforms

Purity (by HPLC) ≥98% 99.7%

Isotopic Enrichment (by Mass

Spec.)
≥98 atom % D 99.5 atom % D

¹H-NMR Conforms to Structure Conforms

Mass Spectrum Conforms to Structure Conforms

Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of the results presented

in a CoA.

3.1. Purity Determination by High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a standard technique used to assess the

purity of chemical compounds. A reversed-phase HPLC method is commonly employed for

Isonicotinamide.[7][8]

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.[8]

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.pharmaffiliates.com/samplecoa/?catno=PA%20PST%20008865
https://www.medkoo.com/products/47303
https://www.pharmaffiliates.com/samplecoa/?catno=PA%20PST%20008865
https://www.medkoo.com/products/47303
https://www.pharmaffiliates.com/samplecoa/?catno=PA%20PST%20008865
https://www.benchchem.com/product/b032610?utm_src=pdf-body
https://sielc.com/separation-of-isonicotinamide-on-newcrom-c18-hplc-column
https://www.benchchem.com/pdf/Application_Note_A_Validated_HPLC_Method_for_the_Quantitative_Analysis_of_N_4_ethoxyphenyl_isonicotinamide.pdf
https://www.benchchem.com/pdf/Application_Note_A_Validated_HPLC_Method_for_the_Quantitative_Analysis_of_N_4_ethoxyphenyl_isonicotinamide.pdf
https://www.benchchem.com/pdf/Application_Note_A_Validated_HPLC_Method_for_the_Quantitative_Analysis_of_N_4_ethoxyphenyl_isonicotinamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobile Phase: A mixture of an organic solvent like acetonitrile and an aqueous buffer (e.g.,

phosphate buffer) is often used.[8] For mass spectrometry compatibility, formic acid can be

used in place of non-volatile buffers like phosphoric acid.[7]

Flow Rate: Typically around 1.0 mL/min.[8]

Column Temperature: Maintained at a constant temperature, for instance, 30 °C.[8]

Detection Wavelength: Based on the UV absorbance of the analyte, often around 265 nm.[8]

Injection Volume: A small, precise volume, such as 10 µL, is injected.[8]

3.2. Isotopic Enrichment and Structural Confirmation by Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and determine the isotopic

enrichment of Isonicotinamide-d4.

Instrumentation: An LC-MS system, often with an Electrospray Ionization (ESI) source.

Analysis: The mass spectrum will show a peak corresponding to the protonated molecule

[M+H]⁺. For Isonicotinamide-d4, this would be at an m/z of approximately 127. The relative

intensities of the peaks for the deuterated and non-deuterated species are used to calculate

the isotopic enrichment.

3.3. Structural Confirmation by Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy

¹H-NMR spectroscopy is used to confirm the chemical structure of the molecule. For

Isonicotinamide-d4, the ¹H-NMR spectrum is expected to show a significant reduction or

absence of signals corresponding to the protons on the pyridine ring, confirming their

replacement with deuterium.

Visualization of the Quality Control Workflow
The following diagram illustrates the typical workflow for the quality control and certification of a

batch of Isonicotinamide-d4.
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Caption: Quality Control Workflow for Isonicotinamide-d4

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide to the Certificate of Analysis for
Isonicotinamide-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032610#isonicotinamide-d4-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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